Cas no 89563-22-4 (Benzene, 1-iodo-3,5-dinitro-2-phenoxy-)

• Product Name: Benzene, 1-iodo-3,5-dinitro-2-phenoxy-
• CAS No: 89563-22-4
• MF: C₁₂H₇IN₂O₅
• MW: 386.098855257034
• CID: 596529
• PubChem ID: 1820001
• Update Time: 2025-04-19

Benzene, 1-iodo-3,5-dinitro-2-phenoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-iodo-3,5-dinitro-2-phenoxy-
• 1-iodo-3,5-dinitro-2-phenoxybenzene
• 89563-22-4
• DTXSID80365306
• AP-915/40882328

• Inchi： 1S/C12H7IN2O5/c13-10-6-8(14(16)17)7-11(15(18)19)12(10)20-9-4-2-1-3-5-9/h1-7H
• InChI Key： VDTKZNVXBILUPJ-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC(=C1OC1C=CC=CC=1)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 385.93997g/mol
• Monoisotopic Mass: 385.93997g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 101Ų